Diethyl (cyclopropylmethyl)phosphonate
Overview
Description
Diethyl (cyclopropylmethyl)phosphonate is a chemical compound with the molecular formula C8H17O3P . It is used as a reactant for the preparation of alkyldichlorophosphine via a chlorination reaction under mild conditions . The structural characteristics of this compound include intramolecular hydrogen binding via “banana” bonds between a hydrogen atom belonging to the phosphino group and the edge of the cyclopropyl ring .
Synthesis Analysis
The synthesis of phosphonates like this compound typically relies on two different strategies: the action of trialkyl phosphite on an alkyl halide (Michaelis–Arbuzov reaction) or a metal-mediated coupling with dialkyl phosphite . A mild method for the modular preparation of phosphonylated derivatives, several of which exhibit interesting biological activities, is based on chemoselective activation with triflic anhydride .Molecular Structure Analysis
The molecular structure of this compound is characterized by intramolecular hydrogen bonding via “banana” bonds between a hydrogen atom belonging to the phosphino group and the edge of the cyclopropyl ring .Chemical Reactions Analysis
This compound is used as a reactant for the preparation of alkyldichlorophosphine via a chlorination reaction under mild conditions . The internal hydrogen bonding in diethyl carboxyphosphonate decreases P=O oxygen nucleophilicity, leading to decreased silyldealkylation reactivity under microwave conditions .Physical and Chemical Properties Analysis
This compound has a boiling point of 60 °C at 0.125 mmHg . It has a density of 1.023 g/mL at 25 °C .Scientific Research Applications
Cyclopropanation and Synthesis
- Diethyl (1,2-dibromoethyl)phosphonate, closely related to Diethyl (cyclopropylmethyl)phosphonate, has been utilized in cyclopropanation reactions. This process involves the synthesis of β-aminocyclopropylphosphonic acid and its derivatives, which are significant in the development of various organic compounds (Rabasso & Fadel, 2014).
Corrosion Inhibition
- Phosphonate derivatives, including those structurally similar to this compound, have shown promise as corrosion inhibitors. This application is particularly relevant in industrial settings, such as steel pickling processes, where they help protect metals from corrosive environments (Gupta et al., 2017).
Anticancer Research
- Certain organophosphonates, including derivatives of this compound, have been studied for their anticancer properties. Research indicates their potential in chemo-differentiation therapy for acute promyelocytic leukemia, showing how these compounds can induce cell differentiation and apoptosis (Mohammadi et al., 2019).
Reactivity and Synthesis Applications
- Studies on the reactivity of Diethyl (nitro(diazo)methyl)phosphonate, a compound related to this compound, demonstrate its utility in synthesizing various cyclopropyl α-nitrophosphonates. These findings are crucial for developing new synthetic routes in organic chemistry (Chemagin et al., 2010).
Phosphonate Polymers
- The development of phosphonate-containing polymers, which include derivatives of this compound, is an emerging area in polymer chemistry. These polymers have potential applications in various industrial and medicinal fields (Dolan et al., 2015).
Organic Synthesis Intermediates
- Diethyl (dichloromethyl)phosphonate, structurally related to this compound, serves as an intermediate in synthesizing alkynes, demonstrating the broad utility of phosphonates in organic synthesis (Marinetti & Savignac, 2003).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Diethyl cyclopropylmethyl phosphonate, also known as Diethyl (cyclopropylmethyl)phosphonate or diethoxyphosphorylmethylcyclopropane, is a type of phosphonate. Phosphonates are known to mimic the phosphates and carboxylates of biological molecules, potentially inhibiting metabolic enzymes . .
Mode of Action
The compound features an intramolecular hydrogen binding via “banana” bonds between a hydrogen atom belonging to the phosphino group and the edge of the cyclopropyl ring . This structural characteristic may influence its interaction with its targets.
Biochemical Pathways
Phosphonates, including Diethyl cyclopropylmethyl phosphonate, are involved in various biochemical pathways. They are synthesized from phosphoenolpyruvate (PEP) to phosphonopyruvate (PnPy) catalyzed by PEP phosphomutase, a common reaction in the biosynthetic pathway . The downstream effects of these pathways are diverse, given the wide range of bioactive products that contain phosphonates .
Pharmacokinetics
The compound’s molecular weight (19219) and its physical properties such as boiling point and density may influence its pharmacokinetic profile.
Result of Action
Given its structural characteristics and the known properties of phosphonates, it may exhibit biological activities by inhibiting metabolic enzymes .
Properties
IUPAC Name |
diethoxyphosphorylmethylcyclopropane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17O3P/c1-3-10-12(9,11-4-2)7-8-5-6-8/h8H,3-7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEZHIFQWGROIOQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOP(=O)(CC1CC1)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17O3P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10584508 | |
Record name | Diethyl (cyclopropylmethyl)phosphonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10584508 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
863975-37-5 | |
Record name | Diethyl (cyclopropylmethyl)phosphonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10584508 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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